4-[2-[2-(4-Methoxyphenyl)azepan-1-yl]-2-oxoethyl]-1,4-benzoxazin-3-one

• IUPAC Name: 4-[2-[2-(4-methoxyphenyl)azepan-1-yl]-2-oxoethyl]-1,4-benzoxazin-3-one
• InChI: InChI=1S/C23H26N2O4/c1-28-18-12-10-17(11-13-18)19-7-3-2-6-14-24(19)22(26)15-25-20-8-4-5-9-21(20)29-16-23(25)27/h4-5,8-13,19H,2-3,6-7,14-16H2,1H3
• InChI Key: DMMBTRUIYSGPSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CCCCCN2C(=O)CN3C(=O)COC4=CC=CC=C43
• Molecular Formula: C23H26N2O4
• Molecular Weight: 394.5 g/mol

Description

4-[2-[2-(4-Methoxyphenyl)azepan-1-yl]-2-oxoethyl]-1,4-benzoxazin-3-one is a chemical compound that has been widely used in scientific research. It is also known as GSK-3 inhibitor VIII, a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3). GSK-3 is a serine/threonine protein kinase that plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis.

Mechanism of Action

The mechanism of action of 4-[2-[2-(4-Methoxyphenyl)azepan-1-yl]-2-oxoethyl]-1,4-benzoxazin-3-one involves the inhibition of GSK-3. GSK-3 is a serine/threonine protein kinase that plays a crucial role in various cellular processes. It regulates the activity of many proteins involved in cell proliferation, differentiation, and apoptosis. Inhibition of GSK-3 by this compound leads to the activation of downstream signaling pathways and the modulation of various cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. It has also been shown to have neuroprotective effects and improve cognitive function in animal models of neurodegenerative diseases. In addition, it has been shown to have anti-inflammatory effects and improve insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

4-[2-[2-(4-Methoxyphenyl)azepan-1-yl]-2-oxoethyl]-1,4-benzoxazin-3-one has several advantages for lab experiments. It is a potent and selective inhibitor of GSK-3, which makes it a valuable tool for studying the role of GSK-3 in various cellular processes. It has also been shown to have low toxicity and good solubility in aqueous solutions. However, there are some limitations to its use in lab experiments. It has poor stability in aqueous solutions, which limits its use in long-term experiments. It also has limited bioavailability, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for the use of 4-[2-[2-(4-Methoxyphenyl)azepan-1-yl]-2-oxoethyl]-1,4-benzoxazin-3-one in scientific research. One direction is the development of more potent and selective GSK-3 inhibitors. Another direction is the investigation of the role of GSK-3 in various cellular processes and diseases. It may also be used in combination with other drugs to enhance their efficacy. Finally, it may be used in the development of new therapies for neurodegenerative diseases, cancer, diabetes, and inflammation.
Conclusion:
In conclusion, this compound is a valuable tool for studying the role of GSK-3 in various cellular processes. It has been shown to have potent inhibitory activity against GSK-3, which makes it a valuable tool for scientific research. It has various biochemical and physiological effects, including anti-cancer, neuroprotective, and anti-inflammatory effects. It has several advantages for lab experiments, but also has some limitations. There are several future directions for its use in scientific research, including the development of more potent and selective GSK-3 inhibitors and the investigation of its role in various cellular processes and diseases.

Synthesis Methods

The synthesis method of 4-[2-[2-(4-Methoxyphenyl)azepan-1-yl]-2-oxoethyl]-1,4-benzoxazin-3-one involves a multistep process. The first step involves the reaction between 4-methoxyphenylacetic acid and N-Boc-1,6-diaminohexane in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to obtain N-Boc-2-amino-2-(4-methoxyphenyl)acetic acid. The second step involves the reaction between N-Boc-2-amino-2-(4-methoxyphenyl)acetic acid and 2-oxo-1,4-benzoxazine in the presence of N,N-diisopropylethylamine (DIPEA) and DCC to obtain this compound.

Scientific Research Applications

4-[2-[2-(4-Methoxyphenyl)azepan-1-yl]-2-oxoethyl]-1,4-benzoxazin-3-one has been widely used in scientific research. It has been shown to have potent inhibitory activity against GSK-3, which makes it a valuable tool for studying the role of GSK-3 in various cellular processes. It has been used in studies related to neurodegenerative diseases, cancer, diabetes, and inflammation.